8-(2,4-dimethylbenzenesulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2,4-dimethylphenyl)sulfonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C18H25N3O4S/c1-4-9-21-16(22)18(19-17(21)23)7-10-20(11-8-18)26(24,25)15-6-5-13(2)12-14(15)3/h5-6,12H,4,7-11H2,1-3H3,(H,19,23)
• InChI Key: YXQKEXPRALHIRD-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)C)C)NC1=O
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One notable method is the catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction using 4-methoxycyclohexan-1-one as the raw material. The overall yield of the key intermediate, cis-8-methoxy-1,3-diazaspiro[4.5]decane-2,4-dione , is approximately 20.4% . The process includes hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation.

Molecular Structure Analysis

The molecular formula of this compound is C~18~H~24~N~2~O~3~S . It features a spirocyclic structure with a triazaspirodecane core. The 2,4-dione moiety contributes to its reactivity and biological activity. The 2,4-dimethylbenzenesulfonyl group adds steric bulk and influences its properties.

Chemical Reactions Analysis

The compound can participate in various chemical reactions due to its functional groups. These may include nucleophilic substitutions, esterifications, and intramolecular cyclizations. Understanding its reactivity is crucial for further applications.

Scientific Research Applications

DOR Agonists

• Discovery : Researchers have identified this compound as a novel chemotype of delta-opioid receptor (DOR) agonists . .

Alcohol Intake Modulation

• Correlation with β-Arrestin 2 Recruitment : Interestingly, the efficacy of DOR agonists in recruiting β-arrestin 2 correlates with alcohol intake in male mice. .

Mechanism of Action

Target of Action

It is structurally similar to other compounds that have been found to inhibit receptor-interacting protein kinase 1 (ripk1) . RIPK1 is a crucial component of the necroptosis signaling pathway, which is involved in various pathophysiological disorders .

Mode of Action

The compound likely interacts with its target, RIPK1, by inserting into a deep hydrophobic pocket and forming T-shaped π–π interactions . This interaction inhibits the function of RIPK1, thereby affecting the necroptosis signaling pathway .

Biochemical Pathways

The inhibition of RIPK1 affects the necroptosis signaling pathway. Necroptosis is a type of programmed cell death that is morphologically similar to necrosis . This pathway is involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases .

Result of Action

The inhibition of RIPK1 by this compound likely results in the suppression of necroptosis, thereby potentially reducing inflammation and cell death in various diseases . .